Cas no 880801-46-7 (2-{4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,5-dimethylphenyl)acetamide)

• Product Name: 2-{4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,5-dimethylphenyl)acetamide
• CAS No: 880801-46-7
• MF: C₁₇H₁₈N₆OS
• MW: 354.429420948029
• CID: 5480795
• Update Time: 2025-05-21

2-{4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,5-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[4-amino-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio]-N-(3,5-dimethylphenyl)-
• 2-{4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,5-dimethylphenyl)acetamide

• Inchi： 1S/C17H18N6OS/c1-11-7-12(2)9-14(8-11)20-15(24)10-25-17-22-21-16(23(17)18)13-3-5-19-6-4-13/h3-9H,10,18H2,1-2H3,(H,20,24)
• InChI Key： LIPIHBABZNQSQN-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC(C)=C1)(=O)CSC1N(N)C(C2C=CN=CC=2)=NN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

Additional information on 2-{4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,5-dimethylphenyl)acetamide

Compound CAS No. 880801-46-7: 2-{4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,5-dimethylphenyl)acetamide

The compound with CAS No. 880801-46-7, known as 2-{4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,5-dimethylphenyl)acetamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in drug discovery and material science, making it a subject of interest for researchers worldwide.

The molecular structure of this compound is characterized by a triazole ring system, which is a key feature in many bioactive molecules. The presence of the pyridine group further enhances its electronic properties, making it suitable for applications in medicinal chemistry and organic electronics. The sulfanyl group attached to the triazole ring introduces additional functional versatility, enabling interactions with biological targets or other chemical entities.

Recent advancements in synthetic chemistry have allowed for the efficient synthesis of this compound using environmentally friendly methodologies. Researchers have employed catalytic cross-coupling reactions and microwave-assisted synthesis to achieve high yields and purity levels. These methods not only improve the scalability of production but also align with green chemistry principles, reducing the environmental footprint of manufacturing processes.

In terms of pharmacology, this compound has shown potential as a modulator of key biological pathways. Studies conducted in vitro have demonstrated its ability to inhibit specific enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders. Preclinical trials are currently underway to evaluate its efficacy and safety profile for potential therapeutic applications.

Beyond pharmacology, this compound has also found relevance in material science. Its unique electronic properties make it a candidate for use in organic semiconductors and advanced materials for energy storage devices. Researchers are exploring its integration into polymer blends to enhance mechanical and thermal stability, opening avenues for its application in high-performance materials.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the compound's structure and purity. These tools have also facilitated the study of its interaction with other molecules, providing insights into its binding affinity and selectivity.

In conclusion, the compound CAS No. 880801-46-7 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its structural complexity and functional diversity make it a valuable asset in both academic research and industrial development. As research continues to uncover new dimensions of its utility, this compound is poised to play a pivotal role in advancing science and technology.